- Acetic acid conversion reactions on basic and acidic catalysts under biomass fast pyrolysis conditionsMolecular Catalysis, 2019, 465, 33-42,
Cas no 622-97-9 (p-Methylstyrene)
p-Methylstyrene structure
p-Methylstyrene
p-Methylstyrene Properties
Names and Identifiers
-
- 1-Methyl-4-vinylbenzene
- 4-Vinyltoluene
- Methylstyrenepvinyltoluene
- 4-Methylstyrene
- 1-ethenyl-4-methylbenzene
- 4-Vinyltoluene (stabilized with TBC)
- Styrene,p-methyl- (8CI)
- (4-Methylphenyl)ethene
- (4-Tolyl)ethene
- 1-p-Tolylethene
- 4-Ethenylmethylbenzene
- 4-Methylvinylbenzene
- PMS
- p-Methylstyrene
- p-Vinyltoluene
- 1-Methyl-4-vinylbenzene contains 3,5-di-tert-butylcatechol as inhibitor
- NS00019678
- HSDB 6503
- para-Methylstyrene
- CAS-622-97-9
- NCGC00249220-01
- 4-Methylstyrene, 96%, contains 3,5-di-tert-butylcatechol as inhibitor
- CHEBI:173312
- NCGC00259943-01
- 4-VINYLTOLUENE [HSDB]
- EINECS 215-292-7
- CCRIS 3488
- 622-97-9
- 24936-41-2
- J-015739
- Q2497958
- F0001-1664
- 54193-24-7
- 1319-73-9
- DTXCID10889
- p-Methylstyrene, stabilized
- p-Methyl-styrene
- 1-(4-Methylphenyl)-1-ethene
- paramethyl styrene
- NCGC00256510-01
- BRN 1209317
- poly(4-methyl styrene)
- p-Methyl styrene
- METHYLSTYRENE, P-
- Styrene, p-methyl-
- FT-0619109
- 4-05-00-01369 (Beilstein Handbook Reference)
- Methylstyrene
- M0428
- p-MS
- UNII-HJ7H0G60Q0
- DTXSID3020889
- Benzene, 1-ethenyl-4-methyl-
- Tox21_202394
- Tox21_302751
- MFCD00008621
- Benzene, ethenyl-, monomethyl deriv.
- CHEMBL3187064
- AKOS009031478
- Z104479340
- InChI=1/C9H10/c1-3-9-6-4-8(2)5-7-9/h3-7H,1H2,2H
- 4-Methylstyrene, >=99.0%, contains ~0.005% 4-tert-butylcatechol as inhibitor
- EN300-20627
- 4-Methylstyrene (stabilized with TBC)
- 4-Methylsytrene (stabilized with TBC)
- HJ7H0G60Q0
- EINECS 210-762-8
- +Expand
-
- MFCD00008621
- JLBJTVDPSNHSKJ-UHFFFAOYSA-N
- 1S/C9H10/c1-3-9-6-4-8(2)5-7-9/h3-7H,1H2,2H3
- C=CC1=CC=C(C)C=C1
- 1209317
Computed Properties
- 118.07800
- 0
- 0
- 1
- 118.07825
- 9
- 86.2
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- nothing
- 0
- 0
Experimental Properties
- 2.63800
- 0.00000
- n20/D 1.542(lit.)
- Miscible with benzene. slightly miscible with water.
- 175°C(lit.)
- -34 °C
- <1 mmHg ( 20 °C)
- Fahrenheit: 114.8 ° f
Celsius: 46 ° c - 3695
- 0.089g/l
- Colorless or yellow liquid [1]
- Insoluble in water, soluble in ethanol, ether, benzene. [15]
- 0.897 g/mL at 25 °C(lit.)
p-Methylstyrene Security Information
- GHS02 GHS07
- WL5076000
- 3
- 3
- S26-S36-S62
- III
- III
- R10
- 3
- Xn
- UN 2618 3/PG 3
- H226-H303-H315-H319
- P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312-P370+P378-P403+P235-P501
- warning
- 0-10°C
- III
- 10-36/37/38-65
- Danger
- Yes
- 1.1-5.2%(V)
- 3
p-Methylstyrene Customs Data
- 29029050
-
China Customs Code:
2902909090Overview:
2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
p-Methylstyrene Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 500 °C
Reference
p-Methylstyrene Preparation Products
- 7-Methylbenzofuran (17059-52-8)
- 2-Methyl-1H-indene (2177-47-1)
- 1,3-dimethyl-1H-indene (2177-48-2)
- 1-Ethyl-4-vinylbenzene (>80%) (3454-07-7)
- 2-Methylbenzofuran (4265-25-2)
- Indane (496-11-7)
- 1,2,3,5-Tetramethylbenzene (527-53-7)
- 1,5-Dimethylnaphthalene (571-61-9)
- 1,7-Dimethylnaphthalene (575-37-1)
- 1,6-Dimethylnaphthalene (575-43-9)
- 2,3-Dimethylnaphthalene (581-40-8)
- 2,6-Dimethylnaphthalene (581-42-0)
- 2-Ethyl Toluene (611-14-3)
- 2-Methylstyrene (611-15-4)
- 4-Ethyltoluene (622-96-8)
- 1-Phenyl-1-propyne (673-32-5)
- 2-Methyl-1-phenyl-1-propene (>85%) (768-49-0)
- 2-Ethylphenol (90-00-6)
- 1-Ethyl-3,5-dimethylbenzene (934-74-7)
- Indene (95-13-6)
p-Methylstyrene Related Literature
-
Ruigang Xie,Yue Pan,Hongwei Gu RSC Adv. 2015 5 16497
-
Xu-Hui Huang,Bao-Shang Fu,Li-Bo Qi,Li-Duo Huo,Yu-Ying Zhang,Ming Du,Xiu-Ping Dong,Bei-Wei Zhu,Lei Qin Food Funct. 2019 10 6473
-
Maryam Davaritouchaee,William C. Hiscox,Evan Terrell,Rock J. Mancini,Shulin Chen Green Chem. 2020 22 1182
-
Palani Natarajan,Priya,Deachen Chuskit Green Chem. 2021 23 4873
-
Yanhong Liu,Chen Lin,Bowen Li,Jian Wang,Man Wang,Na Zhang,Yue Feng,Pengyan Wu Inorg. Chem. Front. 2020 7 3541
-
Amina Ouadah,Hulin Xu,Tianwei Luo,Shuitao Gao,Zeyu Zhang,Zhong Li,Changjin Zhu RSC Adv. 2017 7 47806
-
Anurag Mishra,Harshad R. Patil,Virendrakumar Gupta New J. Chem. 2021 45 10577
-
8. Reactions of lead tetra-acetate. Part XV. The oxidation of α- and cis- and trans-β-methylstyreneR. O. C. Norman,C. B. Thomas J. Chem. Soc. B 1968 994
-
Abhishek Burri,Nanzhe Jiang,Sang-Eon Park Catal. Sci. Technol. 2012 2 514
-
Jingfeng Huo,Yazhen Xue,Jianbo Wang Chem. Commun. 2018 54 12266